Cas no 110874-71-0 (P-tolylmethanesulfonic acid)
P-tolylmethanesulfonic acid structure
Product name:P-tolylmethanesulfonic acid
P-tolylmethanesulfonic acid Chemical and Physical Properties
Names and Identifiers
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- P-tolylmethanesulfonic acid
- BenzeneMethanesulfonic acid, 4-Methyl-
- (4-methylphenyl)methanesulfonic Acid
- 110874-71-0
- SCHEMBL394806
- p-toluenemethanesulfonic acid
- VYUKAAZJZMQJGE-UHFFFAOYSA-N
-
- Inchi： InChI=1S/C8H10O3S/c1-7-2-4-8(5-3-7)6-12(9,10)11/h2-5H,6H2,1H3,(H,9,10,11)
- InChI Key： VYUKAAZJZMQJGE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 186.03506535Da
- Monoisotopic Mass: 186.03506535Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 62.8Ų
P-tolylmethanesulfonic acid Related Literature
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Alexander J. Blake,Neil R. Champness,Paul A. Cooke,James E. B. Nicolson Chem. Commun., 2000, 665-666
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Magdalena Markiton,Agnieszka Ciemięga,Katarzyna Maresz,Anna Szelwicka,Anna Chrobok New J. Chem., 2018,42, 13602-13611
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Dorsasadat Safanama,Neeraj Sharma,Rayavarapu Prasada Rao,Helen E. A. Brand,Stefan Adams J. Mater. Chem. A, 2016,4, 7718-7726
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D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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